Cas no 1394669-67-0 (N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide)

• Product Name: N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide
• CAS No: 1394669-67-0
• MF: C₁₁H₅Cl₄N₃O₂S
• MW: 385.053296804428
• CID: 6343521
• PubChem ID: 71849784
• Update Time: 2025-06-08

N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide
• Z1424688863
• 1394669-67-0
• AKOS033331984
• EN300-26608594

• Inchi： 1S/C11H5Cl4N3O2S/c12-4-5(13)7(18-9(15)6(4)14)11(20)17-3-1-2-21-8(3)10(16)19/h1-2H,(H2,16,19)(H,17,20)
• InChI Key： MXUHSNFFOBMFQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1C=CSC=1C(N)=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 384.882708g/mol
• Monoisotopic Mass: 382.885658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Additional information on N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide

Comprehensive Analysis of N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide (CAS 1394669-67-0)

The compound N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide (CAS 1394669-67-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This thiophene-pyridine hybrid molecule combines the aromatic properties of both heterocycles, making it a subject of interest in pharmaceutical and agrochemical research. Its tetrachloropyridine moiety, in particular, contributes to its distinctive electronic and steric properties, which are critical for its reactivity and biological activity.

In the context of current research trends, N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide is often discussed alongside topics such as small molecule drug discovery and heterocyclic chemistry. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both carbamoyl and carboxamide functional groups in its structure allows for diverse interactions with biological targets, making it a versatile building block in medicinal chemistry.

The synthesis of CAS 1394669-67-0 typically involves multi-step reactions, starting from 3,4,5,6-tetrachloropyridine-2-carboxylic acid and 2-aminothiophene-3-carboxamide. Recent advancements in green chemistry have prompted researchers to explore more sustainable routes for its production, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with the broader industry shift toward sustainable synthesis methods, which is currently a hot topic in academic and industrial circles.

From a structural perspective, the tetrachloropyridine core of this compound contributes to its lipophilicity and metabolic stability, properties that are highly desirable in drug development. The thiophene ring, on the other hand, provides opportunities for further derivatization, allowing medicinal chemists to fine-tune the compound's properties. This dual functionality has led to increased interest in structure-activity relationship (SAR) studies involving this molecule, particularly in the context of central nervous system (CNS) targets and anti-inflammatory applications.

In the field of computational chemistry, N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide has been the subject of numerous molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches have helped predict its potential interactions with various biological targets, saving time and resources in the drug discovery process. The compound's relatively rigid structure makes it particularly suitable for such computational analyses, contributing to its popularity in virtual screening campaigns.

The analytical characterization of CAS 1394669-67-0 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are crucial for ensuring the compound's purity and structural integrity, especially when used as a reference standard or intermediate in pharmaceutical synthesis. Recent improvements in analytical method development have made it possible to detect and quantify this compound with greater precision, even in complex matrices.

Looking toward future applications, researchers are investigating the potential of N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide in material science applications. Its unique electronic properties and structural features make it a candidate for developing novel organic semiconductors or coordination complexes with transition metals. This expansion beyond traditional pharmaceutical applications demonstrates the compound's versatility and the growing interdisciplinary nature of chemical research.

From a safety and handling perspective, while CAS 1394669-67-0 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Researchers should consult the latest safety data sheets (SDS) and implement appropriate risk assessment protocols. This cautious approach aligns with the broader scientific community's emphasis on responsible research and laboratory safety standards.

The commercial availability of N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide has increased in recent years, with several specialty chemical suppliers offering it as a research chemical. However, researchers should verify the certificate of analysis (CoA) and ensure the supplier's reliability, as compound purity can significantly impact experimental results. This attention to quality control reflects the growing emphasis on reproducibility in scientific research.

In conclusion, N-(2-carbamoylthiophen-3-yl)-3,4,5,6-tetrachloropyridine-2-carboxamide (CAS 1394669-67-0) represents a fascinating example of modern heterocyclic chemistry with broad potential applications. Its unique structural features, combined with current research trends toward targeted drug design and sustainable chemistry, ensure that this compound will remain an important subject of study in the coming years. As research continues to uncover new properties and applications for this molecule, it serves as a testament to the ongoing innovation in chemical sciences.